Cas no 904433-87-0 (3-benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 904433-87-0
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 5494019
• PubChem ID: 20864654
• Update Time: 2025-06-13

3-benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS001830521
• 904433-87-0
• F3168-1177
• 3-benzoyl-6-methoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-benzoyl-6-methoxy-1-(3-methoxybenzyl)quinolin-4(1H)-one
• 3-benzoyl-6-methoxy-1-[(3-methoxyphenyl)methyl]quinolin-4-one
• 3-benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H21NO4/c1-29-19-10-6-7-17(13-19)15-26-16-22(24(27)18-8-4-3-5-9-18)25(28)21-14-20(30-2)11-12-23(21)26/h3-14,16H,15H2,1-2H3
• InChI Key： LQPSLEWMUBCDJR-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=O)=CN(CC2C=CC=C(C=2)OC)C2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-Benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904433-87-0)

3-Benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904433-87-0) is a synthetic organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of benzoyl and methoxy groups in its molecular framework contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for quinoline-based compounds has surged, driven by their versatility in drug discovery and material science. Searches for terms like "quinoline derivatives in medicine" and "methoxy-substituted quinoline applications" reflect the growing curiosity about this class of compounds. 3-Benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one stands out due to its potential role in modulating biological pathways, particularly in the context of inflammation and oxidative stress.

The compound's molecular structure is characterized by a dihydroquinolin-4-one core, which is further functionalized with a benzoyl group at the 3-position and methoxy groups at the 6- and 3'-positions. These modifications enhance its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often investigate its structure-activity relationship (SAR) to optimize its properties for specific applications, such as enzyme inhibition or fluorescence labeling.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like 3-Benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. Questions such as "green chemistry approaches for quinoline synthesis" are frequently searched, highlighting the need for environmentally friendly production techniques. Recent studies have focused on catalytic methods and solvent-free reactions to minimize waste and energy consumption while maintaining high yields.

Another area of interest is the compound's potential pharmacological applications. Preliminary studies suggest that quinoline derivatives like this one may exhibit antioxidant and anti-inflammatory properties. These findings align with the increasing public focus on natural and synthetic compounds that support cellular health. Searches for "quinoline antioxidants" and "anti-inflammatory quinoline compounds" underscore the relevance of this research.

From a technical perspective, 3-Benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and verify structural integrity, which are critical for both research and industrial applications.

In summary, 3-Benzoyl-6-methoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904433-87-0) represents a promising compound in the realm of quinoline chemistry. Its multifaceted applications, coupled with the rising interest in sustainable synthesis and bioactive molecules, position it as a valuable subject for ongoing and future research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovative chemical and pharmaceutical developments.